Cas no 1421489-51-1 (2-bromo-N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}benzamide)

• Product Name: 2-bromo-N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}benzamide
• CAS No: 1421489-51-1
• MF: C₁₇H₁₆BrN₃O₂
• MW: 374.23184299469
• CID: 5402084
• Update Time: 2025-10-28

2-bromo-N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[2-[4-(furan-2-yl)-1-methylimidazol-2-yl]ethyl]benzamide
• 2-bromo-N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}benzamide

• Inchi： 1S/C17H16BrN3O2/c1-21-11-14(15-7-4-10-23-15)20-16(21)8-9-19-17(22)12-5-2-3-6-13(12)18/h2-7,10-11H,8-9H2,1H3,(H,19,22)
• InChI Key： IXFBRPSPOXDJHD-UHFFFAOYSA-N
• SMILES： C(NCCC1N(C)C=C(C2=CC=CO2)N=1)(=O)C1=CC=CC=C1Br

Additional information on 2-bromo-N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}benzamide

Introduction to 2-bromo-N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}benzamide (CAS No. 1421489-51-1)

2-bromo-N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}benzamide, with the CAS number 1421489-51-1, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and medicinal chemistry fields. This compound is characterized by its unique structural features, which include a bromobenzamide moiety and a substituted imidazole ring. These structural elements contribute to its diverse biological activities and potential therapeutic uses.

The chemical structure of 2-bromo-N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}benzamide can be represented as follows:

The synthesis of this compound typically involves a multi-step process, including the formation of the imidazole ring and the subsequent attachment of the bromobenzamide group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In terms of its biological activity, 2-bromo-N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}benzamide has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of protein kinases, which are key regulators of cellular processes such as cell growth, differentiation, and apoptosis. Studies have shown that this compound can selectively inhibit certain protein kinases, making it a promising candidate for the treatment of diseases characterized by aberrant kinase activity, such as cancer.

Additionally, 2-bromo-N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}benzamide has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in various diseases, including autoimmune disorders and chronic inflammatory conditions. Research has demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models.

The pharmacokinetic properties of 2-bromo-N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}benzamide have also been studied to assess its suitability for therapeutic applications. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for a drug candidate to be effective in vivo. However, further studies are needed to optimize these properties and ensure safety and efficacy in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-bromo-N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}benzamide in treating various diseases. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical trials to further investigate its potential as a novel therapeutic agent.

Beyond its therapeutic applications, 2-bromo-N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}benzamide has also been explored for its use in chemical biology research. Its ability to selectively target specific proteins makes it a valuable tool for studying protein function and interactions. Researchers have used this compound to probe the roles of various proteins in cellular signaling pathways, providing insights into disease mechanisms and potential therapeutic targets.

In conclusion, 2-bromo-N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-y l]ethyl}benzamide (CAS No. 1421489 -5 1 - 1) is a multifaceted compound with significant potential in both pharmaceutical development and chemical biology research. Its unique structural features and diverse biological activities make it an exciting area of study for scientists and researchers worldwide. As ongoing research continues to uncover new applications and optimize its properties, this compound holds promise for contributing to the advancement of medical treatments and our understanding of complex biological processes.